N,N'-bis(3,5-dichlorophenyl)isophthalamide

• IUPAC Name: 1-N,3-N-bis(3,5-dichlorophenyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C20H12Cl4N2O2/c21-13-5-14(22)8-17(7-13)25-19(27)11-2-1-3-12(4-11)20(28)26-18-9-15(23)6-16(24)10-18/h1-10H,(H,25,27)(H,26,28)
• InChI Key: UPBFUDCJFNEIGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C20H12Cl4N2O2
• Molecular Weight: 454.1 g/mol

Description

N,N'-bis(3,5-dichlorophenyl)isophthalamide, also known as BDCM, is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound has gained attention due to its unique properties, which make it an ideal candidate for studying the mechanism of action and physiological effects of different chemicals.

Mechanism of Action

The mechanism of action of N,N'-bis(3,5-dichlorophenyl)isophthalamide involves the inhibition of mitochondrial respiration, leading to the accumulation of reactive oxygen species (ROS) and oxidative stress. This mechanism has been linked to the toxicological effects of this compound, including liver and kidney damage, as well as DNA damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the human body. Studies have shown that this compound exposure can lead to oxidative stress, inflammation, and cell death. Additionally, this compound exposure has been linked to liver and kidney damage, as well as DNA damage.

Advantages and Limitations for Lab Experiments

N,N'-bis(3,5-dichlorophenyl)isophthalamide has several advantages for use in lab experiments. Firstly, it is a stable compound that is easy to synthesize and purify. Secondly, it has a well-understood mechanism of action, making it an ideal candidate for studying the toxicological effects of different chemicals. However, this compound also has some limitations, including its potential to form reactive metabolites, which can lead to false-positive results in some assays.

Future Directions

There are several future directions for research involving N,N'-bis(3,5-dichlorophenyl)isophthalamide. Firstly, researchers can study the efficacy of different drugs in treating this compound-induced toxicity. Secondly, researchers can investigate the potential use of this compound as a biomarker for oxidative stress and inflammation. Additionally, researchers can explore the use of this compound in developing new drugs for the treatment of various diseases.

Scientific Research Applications

N,N'-bis(3,5-dichlorophenyl)isophthalamide has been extensively studied in various scientific research applications, including toxicology, pharmacology, and environmental science. Researchers have used this compound as a model compound to study the toxicological effects of different chemicals on the human body. Additionally, this compound has been used as a reference compound to evaluate the efficacy of various drugs in treating different diseases.